Cas no 527-60-6 (2,4,6-Trimethylphenol)

• Product Name: 2,4,6-Trimethylphenol
• CAS No: 527-60-6
• MF: C₉H₁₂O
• MW: 136.1910
• MDL: MFCD00002235
• CID: 38023
• PubChem ID: 10698
• Update Time: 2025-05-25

2,4,6-Trimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethylphenol
• Mesitol
• 2,3,4-Trimethylphenol
• 2,4,6-Trimethylphenolneat
• 1,3,5-Trimethylphenol
• 2,3-DIMETHOXYPHENETHYL ISOCYANATE
• 2,4,6-Trimethyl-phenol
• 2,4,6-Trimetylofenol [Polish]
• 2-Hydroxymesitylene
• Hydroxymesitylene
• Mesityl alcohol
• Phenol,2,4,6-trimethyl
• 1-Hydroxy-2,4,6-trimethylbenzene
• Phenol, 2,4,6-trimethyl-
• 2,4,6-Trimetylofenol
• 2,4,6-Trimethylofenol
• 2,4,6-Trimethylofenol [Polish]
• 2,4,6-trimethyl phenol
• Benzene, 2-hydroxy-1,3,5-trimethyl-
• BPRYUXCVCCNUFE-UHFFFAOYSA-N
• FPZ32614N6
• 2,6-Trimethylphenol
• Phenol,4,6-trimethyl-
• B

• MDL： MFCD00002235
• Inchi： 1S/C9H12O/c1-6-4-7(2)9(10)8(3)5-6/h4-5,10H,1-3H3
• InChI Key： BPRYUXCVCCNUFE-UHFFFAOYSA-N
• SMILES： O([H])C1C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]
• BRN： 1859675

Computed Properties

• Exact Mass: 136.08900
• Monoisotopic Mass: 136.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White to light yellow needle like crystals
• Density: 0.9809 (estimate)
• Melting Point: 70-72 °C (lit.)
  71-74 °C (lit.)
• Boiling Point: 220 °C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: 1.5148 (estimate)
• PSA: 20.23000
• LogP: 2.31740
• FEMA: 4329 | 2,4,6-TRIMETHYLPHENOL
• Solubility: Soluble in ethanol and diethyl ether.

2,4,6-Trimethylphenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H411
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2430 8/PG 3
• WGK Germany：2
• Hazard Category Code： 34-51/53
• Safety Instruction： S26-S36/37/39-S45-S24/25
• RTECS：OX6590000
• Hazardous Material Identification：
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers to avoid corrosive substances.
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2,4,6-Trimethylphenol

Introduction to 2,4,6-TriMethylPhenol (CAS No. 527-60-6)

2,4,6-TriMethylPhenol, also known as cas no 527-60-6, is a chemical compound with the molecular formula C9H14O. This compound is a derivative of phenol, characterized by the presence of three methyl groups attached to the aromatic ring at positions 2, 4, and 6. The structure of cas no 527-60-6 is such that the hydroxyl group (-OH) is directly attached to the benzene ring, making it a phenol derivative. The addition of methyl groups at specific positions imparts unique chemical and physical properties to this compound.

The synthesis of cas no 527-60-6 typically involves the methylation of phenol derivatives under specific conditions. Recent studies have explored the use of catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, researchers have reported the use of methylating agents such as dimethyl sulfate in the presence of a base to achieve high yields of cas no 527-60-6. These advancements in synthesis methods have made it easier to produce this compound on an industrial scale.

Cas no 527-60-6 finds applications in various industries due to its unique properties. One of the most notable uses is in the production of pharmaceuticals. The compound serves as an intermediate in the synthesis of certain drugs, including those with anti-inflammatory and analgesic properties. Recent research has highlighted its potential as a precursor for developing novel drug molecules with improved bioavailability and efficacy.

In addition to pharmaceuticals, cas no 527-60-6 is also utilized in the manufacturing of agrochemicals. Its ability to act as a stabilizer and preservative makes it valuable in agricultural formulations. Studies have shown that incorporating this compound into pesticides can enhance their effectiveness while reducing environmental impact. This dual functionality underscores its importance in both healthcare and agriculture sectors.

The physical properties of cas no 527-60-6 are well-documented. It exists as a crystalline solid at room temperature with a melting point around 118°C and a boiling point above 300°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for various chemical processes where solubility and thermal stability are critical factors.

The chemical stability of cas no 527-60-6 has been extensively studied under different conditions. Research indicates that it remains stable under normal storage conditions but can undergo oxidation or polymerization under harsh conditions such as high temperatures or exposure to strong oxidizing agents. Understanding these stability parameters is crucial for ensuring safe handling and storage practices.

In terms of environmental impact, recent studies have focused on the biodegradation and toxicity of cas no 527-60-6. Findings suggest that it is biodegradable under aerobic conditions but may pose risks to aquatic life if released into water bodies in significant quantities. Regulatory agencies have established guidelines for its safe disposal to minimize environmental harm.

The demand for cas no 527-60-6 has seen a steady increase due to its versatile applications across multiple industries. Market analysis reports indicate that the global demand for this compound is driven by growing pharmaceutical and agricultural sectors. As research continues to uncover new applications and improve synthesis methods, the significance of cas no 527-60-6 in various fields is expected to rise further.

In conclusion, cas no 527-60-6, or 2,4,6-trimethylphenol, is a versatile chemical compound with wide-ranging applications in pharmaceuticals, agrochemicals, and other industries. Its unique chemical structure and properties make it an essential intermediate in various chemical processes. Ongoing research continues to explore new avenues for its use while ensuring its safe handling and environmental sustainability.